Cas no 2138128-56-8 (Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}-4-carbamimidoylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}-4-carbamimidoylpiperidine-1-carboxylate
• CAS No: 2138128-56-8
• MF: C₁₆H₃₀N₄O₄
• MW: 342.433804035187
• CID: 6278176
• PubChem ID: 165469170
• Update Time: 2025-05-19

Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}-4-carbamimidoylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-763853
• 2138128-56-8
• tert-butyl 4-{[(tert-butoxy)carbonyl]amino}-4-carbamimidoylpiperidine-1-carboxylate
• Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}-4-carbamimidoylpiperidine-1-carboxylate

• Inchi： 1S/C16H30N4O4/c1-14(2,3)23-12(21)19-16(11(17)18)7-9-20(10-8-16)13(22)24-15(4,5)6/h7-10H2,1-6H3,(H3,17,18)(H,19,21)
• InChI Key： BCJSFRBBOWZJSC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(=N)N)(CC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 342.22670545g/mol
• Monoisotopic Mass: 342.22670545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 118Ų

Additional information on Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}-4-carbamimidoylpiperidine-1-carboxylate

Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}-4-carbamimidoylpiperidine-1-carboxylate (CAS No. 2138128-56-8)

The compound Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}-4-carbamimidoylpiperidine-1-carboxylate (CAS No. 2138128-56-8) is a complex organic molecule with significant potential in the field of advanced chemical synthesis and drug delivery systems. This compound, characterized by its intricate structure, has garnered attention due to its unique properties and versatile applications in modern chemistry.

Structure and Synthesis: The molecule features a piperidine ring, which is a six-membered cyclic amine, substituted at the 4-position with both a [(tert-butoxy)carbonyl]amino group and a carbamimidoyl group. The tert-butyl ester at the 1-position of the piperidine ring further enhances its structural complexity. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, amide bond formations, and esterifications. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and improving yields.

Functional Groups and Properties: The presence of multiple functional groups—such as the tert-butoxycarbonyl (Boc) protecting group, the carbamimidoyl group, and the tert-butyl ester—confers this compound with unique chemical reactivity. The Boc group, widely used in peptide synthesis, serves as a temporary protecting group for amines. The carbamimidoyl group introduces additional nucleophilic sites, making the molecule amenable to various post-synthetic modifications. These properties make it an attractive candidate for use in medicinal chemistry and materials science.

Applications in Drug Delivery: One of the most promising applications of this compound lies in its potential as a drug delivery vehicle. The piperidine ring structure provides a scaffold for attaching bioactive molecules or targeting ligands. Recent studies have explored its use as a carrier for hydrophobic drugs, leveraging its ability to form stable complexes with such compounds. Additionally, the presence of labile protecting groups allows for controlled drug release under specific physiological conditions.

Recent Research Developments: In line with current research trends, this compound has been investigated for its role in click chemistry and supramolecular assembly. Researchers have demonstrated its ability to participate in copper-catalyzed azide-alkyne cycloadditions (CuAAC), enabling the construction of complex molecular architectures. Furthermore, its application in stimuli-responsive materials has been explored, where changes in environmental conditions (e.g., pH or temperature) trigger structural transformations.

Environmental Considerations: As with all chemical compounds, understanding the environmental impact of Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}-4-carbamimidoylpiperidine-1-carboxylate is crucial. Recent studies have focused on its biodegradation pathways and toxicity profiles. Preliminary findings suggest that under aerobic conditions, the compound undergoes microbial degradation, albeit at a slower rate compared to simpler organic molecules.

Future Prospects: Looking ahead, this compound holds immense potential for further exploration in areas such as enzyme inhibition studies and nanotechnology applications. Its modular structure allows for easy functionalization, making it an ideal platform for developing next-generation therapeutic agents and advanced materials.

In conclusion, Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}-4-carbamimidoylpiperidine-1-carboxylate (CAS No. 2138128-56-8) stands out as a versatile molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups make it an invaluable tool in contemporary chemical research.